Cas no 875-94-5 (Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid)

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid structure
875-94-5 structure
Product Name:Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid
CAS No:875-94-5
MF:C9H8O2
MW:148.158622741699
MDL:MFCD09842339
CID:40160
PubChem ID:19795060
Update Time:2024-10-26

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]octa-1,3,5,7-tetraene-3-carboxylic acid
    • 4-CARBOXYL BENZOCYCLOBUTENE
    • bicyclo[4.2.0]octa-1(6),2,4,7-tetraene-4-carboxylic acid
    • 4-Carboxylbenzocyclobutene
    • Bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylic acid
    • 1,2-Dihydrobenzocyclobutene-4-carboxylic acid
    • 4-Benzocyclobutenecarboxylic acid
    • 1,2-Dihydroenzocyclobutene-4-carboxylic acid
    • DS-19487
    • AKOS006377474
    • SCHEMBL9477896
    • Z1205494871
    • 4-CARBOXYLBENZOCYCLOBUTANE
    • EN300-1703645
    • bicyclo[4.2.0]octa-1,3,5-triene-3-carboxylicacid
    • CS-0155370
    • 875-94-5
    • AC-209
    • Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid
    • MDL： MFCD09842339
    • Inchi： 1S/C9H8O2/c10-9(11)8-4-2-6-1-3-7(6)5-8/h2,4-5H,1,3H2,(H,10,11)
    • InChI Key： LOOOVFMUCRDVNN-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C2CCC2=CC=1)O

Computed Properties

  • Exact Mass: 146.03700
  • Monoisotopic Mass: 146.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.307
  • Melting Point: 159 °C
  • Boiling Point: 306.1°C at 760 mmHg
  • Flash Point: 137.5°C
  • Refractive Index: 1.638
  • PSA: 37.30000
  • LogP: 1.86860
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Security Information

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Customs Data

  • HS CODE：2916209090
  • Customs Data：

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Pricemore >>

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Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Production Method

Production Method 1

112892-88-3 112892-88-3
875-94-5 875-94-5
Reaction Conditions
1.1 Reagents: Peracetic acid Solvents: Acetonitrile ;  2 h, 22 °C
1.2 Reagents: Sodium hydroxide ;  0 °C
1.3 Solvents: Water
Reference
Monoperoxyphosphoric Acid
Rao, A. Somasekar; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 2

1073-39-8 1073-39-8
875-94-5 875-94-5
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  rt; 30 min, 45 °C
1.2 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Shape-controlled synthesis of organometallic microcrystal-based hollow hexagonal micromotors through evaporation-induced supramolecular self-assembly
He, Ting; et al, Crystal Growth & Design, 2016, 16(11), 6239-6249

Production Method 3

112892-88-3 112892-88-3
875-94-5 875-94-5
Reaction Conditions
1.1 Reagents: Peracetic acid
Reference
Monoperoxyphosphoric acid
Rao, A. Somasekar; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1,

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Raw materials

Bicyclo4.2.0octa-1,3,5,7-tetraene-3-carboxylic acid Preparation Products

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